N-(3,4-dimethoxyphenyl)-2-[3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(3-methoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C21H20N6O5/c1-30-15-6-4-5-14(10-15)27-20-19(24-25-27)21(29)26(12-22-20)11-18(28)23-13-7-8-16(31-2)17(9-13)32-3/h4-10,12H,11H2,1-3H3,(H,23,28)
• InChI Key: GMWWFRWMDIJWLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)OC)OC
• Molecular Formula: C21H20N6O5
• Molecular Weight: 436.4 g/mol
• CAS No.: 847385-65-3

Description

N-(3,4-dimethoxyphenyl)-2-[3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C21H20N6O5 and its molecular weight is 436.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 436.14951776 g/mol and the complexity rating of the compound is 708. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-(3,4-dimethoxyphenyl)-2-[3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure that combines a dimethoxyphenyl group with a triazolopyrimidine moiety. This structural diversity is crucial for its biological activity.

Property	Value
Molecular Formula	C₁₈H₁₈N₄O₃
Molecular Weight	342.36 g/mol
CAS Number	Not available

Research indicates that this compound exhibits multiple mechanisms of action:

• Anticancer Activity : The compound has shown significant cytotoxic effects against various cancer cell lines. For instance:
  • MCF7 (breast cancer) : IC₅₀ values indicate effective growth inhibition.
  • A549 (lung cancer) : Demonstrated potent antitumor activity with specific growth inhibitory concentrations.
• Antimicrobial Properties : Preliminary studies suggest that the compound may possess antimicrobial activity against certain bacterial strains.

In Vitro Studies

Several in vitro studies have been conducted to evaluate the biological activity of the compound:

• Cytotoxicity Assays : The compound was tested against multiple cancer cell lines. The results indicated:

  Cell Line	IC₅₀ (µM)	Notes
  MCF7	12.50	Significant growth inhibition
  A549	26.00	Induced apoptosis in cells
  HepG2	15.00	Potential liver cancer treatment

Case Studies

• Study on Breast Cancer : A study involving MCF7 cells demonstrated that treatment with the compound resulted in a significant reduction in cell viability and induced apoptosis through caspase activation pathways.
• Study on Lung Cancer : In A549 lung cancer models, the compound exhibited potent antitumor effects with a clear dose-response relationship.